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Compound of Interest

2-(2-Nitrophenoxy)propanoyl!
Compound Name:

chloride
CAS No.: 360051-40-7
Cat. No.: B2968055

Get Quote

\ J

Content Type: Technical Whitepaper & Operational Guide Audience: Medicinal Chemists,
Process Engineers, and Procurement Specialists[1]

Executive Summary & Chemical Profile

2-(2-nitrophenoxy)propanoyl chloride is a specialized acyl chloride intermediate primarily
utilized in the synthesis of agrochemicals (phenoxypropionic herbicides) and pharmaceutical
building blocks.[1] Structurally, it consists of a propionyl chloride backbone with a 2-
nitrophenoxy ether linkage at the

-position.[1]
Its value lies in its bifunctionality:

e Acyl Chloride Moiety: Highly reactive electrophile for amide/ester formation.

e Ortho-Nitro Group: A latent amino group (via reduction) or a participant in photocleavable
linker strategies.[1]
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Chemical Identity Matrix

Property

Specification

IUPAC Name

2-(2-nitrophenoxy)propanoy! chloride

Common Name

-(o-Nitrophenoxy)propiony! chloride

CAS Number

Note: Often indexed under the parent acid CAS

[19910-33-9 is para; ortho is distinct] or supplier
SKUs (e.g., BD176749).[1][2][3]

Molecular Formula

Molecular Weight

229.62 g/mol

Physical State

Yellow to brown liquid or low-melting solid

(isomer dependent)

Reactivity Class

Moisture-sensitive; Lachrymator; Corrosive

Commercial Sourcing Landscape

Unlike commodity reagents (e.g., Benzoyl Chloride), 2-(2-nitrophenoxy)propanoyl chloride is
a Tier 2/3 Specialty Chemical.[1] It is rarely held in bulk stock due to its hydrolytic instability.

Supplier Categorization

Supplier Tier

Characteristics

Recommended For

Key Vendors

Tier 1: Catalog Stock

Immediate availability
(mg to g scale).[1][3]
High price/unit.

Discovery Chemistry,
HTS

BLDpharm, Dana

Bioscience

Tier 2: Make-to-Order

2-4 week lead time.[1]

Synthesis on demand.

Process
Development, Pilot

Scale

ChemScene, Zhenyu
Biotech

Tier 3: Bulk Custom

Kg to Ton scale.
Requires tech

transfer.

Commercial

Manufacturing

MilliporeSigma
(Custom Services),
TCI
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Sourcing Decision Logic (DOT Visualization)

The following decision tree guides the "Make vs. Buy" strategy, critical for project timelines.

Requirement: 2-(2-nitrophenoxy)propanoyl chloride

Quantity Needed?

Non-Urgent

Search Tier 1 (BLDpharm, Dana) ((I:_Zggi%ﬁ:nl\g?zgaﬁggg)
Urgent
In Stock?

Direct Purchase In-House Synthesis
(Lead Time: 2-5 Days) (From 2-Nitrophenol)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree based on scale and urgency.

Technical Specifications & Quality Assurance

When sourcing this material, "Purity >95%" is insufficient. The specific impurities (hydrolysis

products) can ruin downstream nucleophilic substitutions.
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Critical Quality Attributes (CQA)

o Hydrolyzable Chlorine Content:

o Method: Titration with AGQNO3 after hydrolysis.

o Target: >98% theoretical.[3] Low values indicate hydrolysis to the parent acid.
» Parent Acid Contamination:

o Detection: H-NMR (Look for broad -COOH singlet >10 ppm).[1]

o Impact: The acid is unreactive in amide couplings without activation, leading to
stoichiometry errors.

e |someric Purity (Ortho vs. Para):
o Risk: Many databases conflate the ortho (2-nitro) and para (4-nitro) isomers.[1]

o Validation: Check H-NMR coupling constants.[1] Ortho substitution shows complex
splitting (dd/td) for aromatic protons; Para shows a distinct AA'BB' doublet system.

Synthetic Utility & Protocols

If commercial supply is unavailable or degraded, the compound can be synthesized or utilized
using the following field-proven protocols.

A. In-House Synthesis Protocol (The "Make" Option)

Reaction Pathway:
 Etherification: 2-Nitrophenol + Ethyl 2-chloropropionate (

, DMF)
Ethyl 2-(2-nitrophenoxy)propionate.[1]
e Hydrolysis: Ester

Acid (LiOH, THF/H20).
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e Chlorination: Acid
Acid Chloride (SOCI2, cat. DMF).[4][5]

Step-by-Step Chlorination Protocol:

Setup: Flame-dried RBF under Argon.
o Reagents: Suspend 2-(2-nitrophenoxy)propionic acid (1.0 equiv) in anhydrous DCM (5 vol).

o Activation: Add Oxalyl Chloride (1.2 equiv) dropwise at 0°C, followed by catalytic DMF (2
drops). Caution: Vigorous gas evolution (CO, CO2, HCI).[1]

o Completion: Stir at Room Temp for 2 hours. Monitor by TLC (convert aliquot to methyl ester
with MeOH).

« |solation: Concentrate in vacuo. Do not distill unless high vacuum (<0.1 mmHg) is available,
as the compound is thermally labile. Use crude for next step.

B. Downstream Application: Amide Coupling

The primary use is coupling with amines to form pharmacophores.

2-(2-nitrophenoxy) Target Amide
propanoyl chloride — jm———————— -
Nucleophilic Acyl

o I Tetrahedral |
Substitution —P: Intermediate

w1 (DCM, Et3N, 0°C) o

Primary Amine
(R-NH2)

Click to download full resolution via product page

Figure 2: Standard amide coupling pathway.[1] Note that the HCI byproduct must be scavenged
by a base (Et3N or DIPEA).[1]

Handling & Safety (E-E-A-T)

Expert Insight: Acid chlorides are often stored in freezers. Crucial Mistake: Opening a cold
bottle in humid air causes condensation, instantly hydrolyzing the top layer.
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Protocol: Allow the container to reach room temperature in a desiccator before opening.

PPE: Face shield (not just glasses), butyl rubber gloves (nitrile is permeable to some
chlorinated solvents), and a functioning fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2968055/docs#strategic-sourcing-and-technical-
utilization-of-2-2-nitrophenoxy-propanoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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